1-Propanesulfonic acid, 3-[(4-methylcyclohexyl)amino]-

• CAS No.: 819862-85-6
• Molecular Formula: C10H21NO3S
• Molecular Weight: 235.35 g/mol
• IUPAC Name: 3-[(4-methylcyclohexyl)amino]propane-1-sulfonic acid
• InChI: InChI=1S/C10H21NO3S/c1-9-3-5-10(6-4-9)11-7-2-8-15(12,13)14/h9-11H,2-8H2,1H3,(H,12,13,14)
• InChI Key: UVNLRRQVXHIOKC-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC(CC1)NCCCS(=O)(=O)O

Description

1-Propanesulfonic acid, 3-[(4-methylcyclohexyl)amino]- is a useful research compound. Its molecular formula is C10H21NO3S and its molecular weight is 235.35 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1-Propanesulfonic acid, 3-[(4-methylcyclohexyl)amino]- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-Propanesulfonic acid, 3-[(4-methylcyclohexyl)amino]- including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

To a solution of 4-methylcyclohexylamine (97% cis and trans isomers, 11.0 g, 97.4 mmol) in tetrahydrofuran (70 mL) was slowly added a solution of 1,3-propane sultone (11.5 g, 92.8 mmol) in THF (20 mL). The mixture was stirred at reflux for 2 hours. The reaction mixture was cooled to room temperature. The solid material was collected by filtration, washed with THF (50 mL) and acetone (50 mL). The solid was suspended EtOH. The suspension was stirred at room temperature for 5 minutes. The solid product was collected by filtration, washed with EtOH (50 mL), and dried in a vacuum oven (50° C.), to afford compound DR (16.1 g, 75%). 1H NMR (D2O, 500 MHz) δ ppm 3.08 (m, 2.5H), 2.93 (m, 0.5H), 2.87 (m, 2H), 1.99 (m, 4H), 1.64 (m, 3H), 1.47 (m, 1H), 1.24 (m, 2H), 0.88 (m, 1H), 0.78 (m, 3H). 13C NMR (D2O, 125 MHz) δ ppm 57.35, 56.52, 48.16, 18.05, 43.73, 43.30, 32.45, 31.13, 28.92, 28.69, 27.77, 24.55, 21.65, 21.53, 21.20, 18.38. ES-MS 236 (M+1).